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Compound of Interest

Compound Name: Benzoyl-DL-Valine

Cat. No.: B160827 Get Quote

An In-Depth Technical Guide to Benzoyl-DL-
Valine
This technical guide provides essential information regarding the chemical properties of

Benzoyl-DL-Valine, tailored for researchers, scientists, and professionals in drug

development. Below, you will find key data, a general experimental workflow for

characterization, and relevant structural information.

Core Compound Data
Benzoyl-DL-Valine is a derivative of the amino acid valine.[1] Key quantitative data for this

compound are summarized in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b160827?utm_src=pdf-interest
https://www.benchchem.com/product/b160827?utm_src=pdf-body
https://www.benchchem.com/product/b160827?utm_src=pdf-body
https://www.medchemexpress.com/benzoyl-dl-valine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 2901-80-6 [1][2][3][4]

Molecular Formula C₁₂H₁₅NO₃ [1][2][3][4]

Molecular Weight 221.25 g/mol [1][2][3][4][5]

Appearance
Solid, White to Almost white

powder/crystal
[1][5]

Melting Point 132°C [2][4]

Boiling Point 451.8±28.0 °C (Predicted) [2]

Density 1.157±0.06 g/cm³ (Predicted) [2][3]

Experimental Protocols: A General Workflow
While specific, novel experimental protocols for a well-established chemical like Benzoyl-DL-
Valine are not typically published, a standard workflow for its characterization in a research

setting is outlined below. This workflow ensures the identity, purity, and basic characteristics of

the compound are confirmed before its use in further experimental applications.

The logical flow for characterizing a chemical standard such as Benzoyl-DL-Valine is

illustrated in the following diagram. This process begins with compound acquisition and

proceeds through identity and purity verification, concluding with preparation for experimental

use.
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Phase 1: Verification

Phase 2: Preparation & Use

Compound Acquisition
(Benzoyl-DL-Valine)

Structural Confirmation
(e.g., NMR, MS)

Purity Analysis
(e.g., HPLC, LC-MS)

Fails Purity Specs

Stock Solution Preparation

Meets Purity Specs

Bioactivity Screening
(if applicable)

Experimental Application

Click to download full resolution via product page

Fig. 1: General workflow for chemical compound characterization.

As Benzoyl-DL-Valine is a derivative of an amino acid, it and similar compounds have been

explored for their potential as ergogenic dietary substances.[1] Such applications would follow

a rigorous characterization to ensure the quality of the material before any biological testing is

undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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